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Compound of Interest

Compound Name: Mini gastrin I, human tfa

Cat. No.: B15616805

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of Mini gastrin | and its
full-length counterparts, gastrin-17 (G-17) and gastrin-34 (G-34). The information presented is
supported by experimental data to aid in research and development decisions.

Introduction to Gastrin and its Isoforms

Gastrin is a peptide hormone that plays a crucial role in regulating gastric acid secretion and
mucosal growth. It exists in several molecular forms, with gastrin-17 (G-17, "little gastrin™) and
gastrin-34 (G-34, "big gastrin™) being the predominant circulating full-length forms. Mini gastrin,
also known as gastrin-14 (G-14), is a shorter, biologically active fragment. All forms of gastrin
share an identical C-terminal tetrapeptide amide sequence (Trp-Met-Asp-Phe-NH2), which is
essential for their biological activity. This shared sequence allows them to bind to and activate
the cholecystokinin B (CCK-B) receptor, a G-protein coupled receptor, to elicit their
physiological effects.

Quantitative Comparison of Biological Activity

The following table summarizes the key quantitative parameters comparing the activity of Mini
gastrin | and full-length gastrins.
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Mini Gastrin Gastrin-17 (G- Gastrin-34 (G-
Parameter Reference
(G-14) 17) 34)
High affinit High affinit
Receptor Binding  ~1-3 nM (for g Y g Y
o ) (comparable to (comparable to [11[21[3]
Affinity (IC50) various analogs) o ) o )
Mini gastrin) Mini gastrin)
Gastric Acid Equal to G-17 Equal to G-14 Equal to G-14 )
Secretion (ED50) and G-34 and G-34 and G-17
Disappearance
Half-Time (in 1.75 min 4.85 min 11.53 min [4]

dogs)

Signaling Pathways

Both Mini gastrin | and full-length gastrins activate the same primary signaling pathway upon
binding to the CCK-B receptor. This activation leads to a cascade of intracellular events
culminating in the physiological responses associated with gastrin.
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Gastrin (Mini or Full-length)

CCK-B Receptor (GPCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Length Gastrin Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616805#comparing-mini-gastrin-i-and-full-length-
gastrin-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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